Cas no 228246-86-4 (5,8-dichloro-3,4-dihydronaphthalen-2(1H)-one)

5,8-dichloro-3,4-dihydronaphthalen-2(1H)-one structure
228246-86-4 structure
Product Name:5,8-dichloro-3,4-dihydronaphthalen-2(1H)-one
CAS No:228246-86-4
MF:C10H8Cl2O
MW:215.075921058655
CID:1109419
PubChem ID:10775032
Update Time:2025-04-20

5,8-dichloro-3,4-dihydronaphthalen-2(1H)-one Chemical and Physical Properties

Names and Identifiers

    • 5,8-dichloro-3,4-dihydronaphthalen-2(1H)-one
    • MFCD12828545
    • KMGUQHZTZSLIJY-UHFFFAOYSA-N
    • 228246-86-4
    • SY366502
    • 5,8-dichloro-2-tetralone
    • SCHEMBL7883582
    • Inchi: 1S/C10H8Cl2O/c11-9-3-4-10(12)8-5-6(13)1-2-7(8)9/h3-4H,1-2,5H2
    • InChI Key: KMGUQHZTZSLIJY-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C2CC(CCC=21)=O)Cl

Computed Properties

  • Exact Mass: 213.9952203g/mol
  • Monoisotopic Mass: 213.9952203g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 17.1Ų
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